Cas no 828927-94-2 (Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)-)

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- is a chiral phosphine-containing phthalazine derivative with potential applications in asymmetric catalysis and coordination chemistry. The compound features a diphenylphosphino-naphthalenyl group and a stereodefined phenylethoxy substituent, which may enhance its utility as a ligand in transition-metal-catalyzed reactions. The (1S)-configuration and (1R)-phenylethoxy moiety contribute to its stereoselective properties, making it suitable for enantioselective synthesis. Its rigid naphthalene backbone and phosphine donor site offer stability and tunable electronic properties, which are advantageous in designing catalytic systems. This compound is primarily of interest in academic and industrial research for developing novel asymmetric transformations.
Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- structure
828927-94-2 structure
Product Name:Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)-
CAS No:828927-94-2
MF:C38H29N2OP
MW:560.623430013657
CID:680671
PubChem ID:15604713
Update Time:2025-06-09

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- Chemical and Physical Properties

Names and Identifiers

    • Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)-
    • (1S)-1-[2-(Diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]phthalazine (ACI)
    • 828927-94-2
    • (R,S)-O-PINAP
    • 1-[2-(diphenylphosphanyl)naphthalen-1-yl]-4-(1-phenylethoxy)phthalazine
    • Diphenyl-[1-[4-(1-phenylethoxy)phthalazin-1-yl]naphthalen-2-yl]phosphane
    • (S)-(-)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
    • Inchi: 1S/C38H29N2OP/c1-27(28-15-5-2-6-16-28)41-38-34-24-14-13-23-33(34)37(39-40-38)36-32-22-12-11-17-29(32)25-26-35(36)42(30-18-7-3-8-19-30)31-20-9-4-10-21-31/h2-27H,1H3
    • InChI Key: CRRMWTXRDGJNLJ-UHFFFAOYSA-N
    • SMILES: N1C(OC(C)C2C=CC=CC=2)=C2C(C=CC=C2)=C(C2=C(P(C3C=CC=CC=3)C3C=CC=CC=3)C=CC3C2=CC=CC=3)N=1

Computed Properties

  • Exact Mass: 560.20200
  • Monoisotopic Mass: 560.20175055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 7
  • Complexity: 802
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Melting Point: 178-181°C
  • PSA: 48.60000
  • LogP: 8.34820
  • Sensitiveness: air sensitive
  • Specific Rotation: -160.4° (c 0.53, CHCl3)

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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(S)-(-)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine,min.97%(R,S)-O-PINAP
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A276610-50mg
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(S)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
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Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
1.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 2

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Bis[tris(2-methylphenyl)phosphine]palladium ,  (2S)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(dicyclohexylphosphino)… Solvents: 1,4-Dioxane ;  23 °C → 60 °C
1.2 Solvents: 1,4-Dioxane ;  8 h, 60 °C; 7 h, 60 °C
Reference
Atroposelective Synthesis of PINAP via Dynamic Kinetic Asymmetric Transformation
Han, Seo-Jung; et al, Advanced Synthesis & Catalysis, 2019, 361(3), 441-444

Production Method 3

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 23 °C
2.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Bis[tris(2-methylphenyl)phosphine]palladium ,  (2S)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(dicyclohexylphosphino)… Solvents: 1,4-Dioxane ;  23 °C → 60 °C
2.2 Solvents: 1,4-Dioxane ;  8 h, 60 °C; 7 h, 60 °C
Reference
Atroposelective Synthesis of PINAP via Dynamic Kinetic Asymmetric Transformation
Han, Seo-Jung; et al, Advanced Synthesis & Catalysis, 2019, 361(3), 441-444

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ;  rt; 15 min, 23 °C
1.2 23 °C; 18 h, 60 °C
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 23 °C
3.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Bis[tris(2-methylphenyl)phosphine]palladium ,  (2S)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(dicyclohexylphosphino)… Solvents: 1,4-Dioxane ;  23 °C → 60 °C
3.2 Solvents: 1,4-Dioxane ;  8 h, 60 °C; 7 h, 60 °C
Reference
Atroposelective Synthesis of PINAP via Dynamic Kinetic Asymmetric Transformation
Han, Seo-Jung; et al, Advanced Synthesis & Catalysis, 2019, 361(3), 441-444

Production Method 5

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  2 h, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
2.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 23 °C; 15 min, 23 °C
1.2 Solvents: Tetrahydrofuran ;  26 h, 23 °C
2.1 Reagents: Pyridine Solvents: Dichloromethane ;  2 h, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
3.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Production Method 7

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: 1,2-Dichloroethane ;  17 h, 80 °C
1.2 Reagents: Water ;  1 h
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 23 °C; 15 min, 23 °C
2.2 Solvents: Tetrahydrofuran ;  26 h, 23 °C
3.1 Reagents: Pyridine Solvents: Dichloromethane ;  2 h, 0 °C
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Catalysts: (Bis(diphenylphosphino)ethane)dichloronickel Solvents: Dimethylformamide ;  30 min, 100 °C
4.2 Reagents: Dabco Solvents: Dimethylformamide ;  14 h, 100 °C
Reference
Readily available biaryl P,N ligands for asymmetric catalysis
Knoepfel, Thomas F.; et al, Angewandte Chemie, 2004, 43(44), 5971-5973

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- Raw materials

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- Preparation Products

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- Related Literature

Additional information on Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)-

Comprehensive Overview of Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- (CAS No. 828927-94-2)

The compound Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- (CAS No. 828927-94-2) is a highly specialized chiral ligand with significant applications in asymmetric catalysis. Its unique structure, featuring a diphenylphosphino group and a naphthalenyl backbone, makes it a valuable tool in organic synthesis, particularly in the pharmaceutical and fine chemical industries. Researchers and chemists are increasingly interested in this compound due to its ability to facilitate enantioselective reactions, a critical requirement for producing optically active intermediates.

In recent years, the demand for chiral ligands like Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- has surged, driven by the growing emphasis on green chemistry and sustainable synthesis methods. This compound's stereoselectivity and catalytic efficiency align with modern trends in reducing waste and improving reaction yields. Its CAS No. 828927-94-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most notable features of this compound is its naphthalenyl core, which enhances its stability and reactivity in transition-metal-catalyzed reactions. The diphenylphosphino moiety further contributes to its versatility, enabling it to coordinate with various metals such as palladium, rhodium, and iridium. This makes it a preferred choice for asymmetric hydrogenation, C-C bond formation, and other pivotal transformations in synthetic chemistry.

The Phthalazine derivative's role in pharmaceutical applications cannot be overstated. With the rise of personalized medicine and the need for enantiomerically pure drugs, compounds like CAS No. 828927-94-2 are indispensable. Researchers often explore its potential in synthesizing active pharmaceutical ingredients (APIs) with high enantiomeric excess, addressing challenges in drug development and regulatory compliance.

From an industrial perspective, the scalability of Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- is a key consideration. Manufacturers and process chemists are keen on optimizing its synthesis to reduce costs and improve accessibility. Discussions around its synthetic routes and purification methods are common in forums and scientific literature, highlighting its practical importance.

Environmental and safety aspects of using this compound are also under scrutiny. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. The compound's stability under various conditions and compatibility with other reagents are frequently studied to ensure safe and efficient usage in laboratories and production facilities.

In conclusion, Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1S)- (CAS No. 828927-94-2) stands out as a pivotal chiral ligand in modern organic synthesis. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in advancing asymmetric catalysis and sustainable chemistry.

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